Retinal dehydrogenase 1 (88-96)
Description
Retinal dehydrogenase 1
Scientific Research Applications
Visual Cycle Enzyme in Photoreceptor Outer Segments
Retinal dehydrogenase 1 (RDH1) plays a crucial role in the visual cycle, particularly in the photoreceptor outer segments of the eye. It catalyzes the reduction of all-trans-retinal to all-trans-retinol, a vital step in the visual cycle. This enzyme is closely associated with the outer segment membranes of photoreceptor cells, indicating its significant role in vision (Rattner, Smallwood, & Nathans, 2000).
Role in Gastrointestinal Tract
RDH1 is also found in the gastrointestinal tract, suggesting its involvement beyond the visual system. It is crucial in the biosynthesis of retinoic acid (RA), a modulator of gene expression and cell differentiation. RDH1's presence in the stomach and intestines indicates its role in the differentiation of specific epithelial cells in these areas (Frota-Ruchon, Marcinkiewicz, & Bhat, 2000).
Photoreceptor-specific Dehydrogenase/Reductase
A novel short-chain dehydrogenase/reductase (retSDR1), related to RDH1, has been identified in cone photoreceptors. This enzyme plays a role in retinol metabolism outside of photoreceptors, highlighting the diversity of RDH1-related enzymes in various tissues (Haeseleer et al., 1998).
Involvement in Retinoid Metabolic Pathways
RDH1 is implicated in the metabolism of retinol to retinal, playing a significant role in the production of visual pigments and retinoic acid. Its dual-substrate specificity in transforming both all-trans- and cis-retinols is key to understanding retinoid metabolic pathways in various tissues (Haeseleer et al., 2002).
Enzymatic Characterization in Mice
The enzymatic properties of mouse RDH1 have been studied to understand its role in the biosynthesis of RAs, essential signaling molecules in embryogenesis and tissue differentiation. This research extends the understanding of RDH1's role in retinoid metabolism and its significance in biological processes (Gagnon, Duester, & Bhat, 2003).
RDH12 in Vision and Retinal Disease
RDH12, closely related to RDH1, is an NADPH-dependent retinal reductase with a critical role in the visual cycle and detoxification of lipid peroxidation products. Mutations in RDH12 are linked to various retinal diseases, underscoring the importance of RDH-related enzymes in vision and eye health (Sarkar & Moosajee, 2019).
Properties
sequence |
LLYKLADLI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Retinal dehydrogenase 1 (88-96) |
Origin of Product |
United States |
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